N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide

• IUPAC Name: N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C14H20N2O2/c17-13(11-16-10-6-5-9-14(16)18)15-12-7-3-1-2-4-8-12/h5-6,9-10,12H,1-4,7-8,11H2,(H,15,17)
• InChI Key: AKOONUISXVHOSC-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)CN2C=CC=CC2=O
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide, also known as CH-223191, is a small molecule antagonist of the aryl hydrocarbon receptor (AhR). AhR is a transcription factor that plays a crucial role in the regulation of various physiological processes, including immune response, cell differentiation, and metabolism. CH-223191 has been widely used in scientific research to study the function and mechanism of AhR.

Mechanism of Action

N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide acts as a competitive antagonist of AhR by binding to its ligand-binding domain. This prevents the binding of endogenous ligands, such as dioxins and polycyclic aromatic hydrocarbons (PAHs), to AhR. As a result, the activation of AhR is inhibited, leading to the suppression of downstream signaling pathways.
Biochemical and Physiological Effects
The inhibition of AhR by N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide has been shown to have various biochemical and physiological effects. For example, N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide has been shown to suppress the production of pro-inflammatory cytokines, such as IL-6 and TNF-α, in macrophages. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide in lab experiments is its high specificity and selectivity for AhR. This allows researchers to study the function and mechanism of AhR without interference from other signaling pathways. However, one of the limitations of using N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide is its relatively low potency, which may require higher concentrations to achieve the desired effect.

Future Directions

There are several future directions for the use of N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide in scientific research. One potential application is in the development of novel therapeutics for the treatment of inflammatory diseases and cancer. Another potential direction is in the study of the role of AhR in the gut microbiome and its impact on human health. Additionally, the development of more potent and selective AhR antagonists may enhance the utility of N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide in future research.

Synthesis Methods

The synthesis of N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide involves several steps. First, 2-acetylpyridine is reacted with cycloheptylamine to form N-cycloheptyl-2-acetylpyridin-1-amine. This intermediate is then reacted with acetic anhydride to form N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide. The final product is obtained by recrystallization and purification.

Scientific Research Applications

N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide has been used in various scientific research studies to investigate the role of AhR in different physiological processes. For example, N-cycloheptyl-2-(2-oxopyridin-1-yl)acetamide has been used to study the effect of AhR on immune response and inflammation. It has also been used to study the role of AhR in the development of cancer and other diseases.